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Compound of Interest

Compound Name:
2,5-

Bis(octyloxy)terephthalaldehyde

Cat. No.: B043986 Get Quote

Essential Safety and Handling Guide for 2,5-
Bis(octyloxy)terephthalaldehyde
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 2,5-Bis(octyloxy)terephthalaldehyde (CAS No. 123440-34-6) in a research and

development environment. Adherence to these guidelines is essential for ensuring the safety of

laboratory personnel and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
2,5-Bis(octyloxy)terephthalaldehyde is classified with the following hazards:

Causes skin irritation (H315).[1][2][3]

Causes serious eye irritation (H319).[1][2][3]

May cause respiratory irritation (H335).[1][2][3]

The signal word for this chemical is "Warning".[1][2]

Minimum Required Personal Protective Equipment (PPE):
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To mitigate the risks associated with handling this chemical, the following personal protective

equipment is mandatory:

PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles, approved

under standards such as

EN166 (EU).[4]

Protects against splashes and

dust particles causing serious

eye irritation.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile). Gloves must be

inspected before use.

Prevents skin contact which

can cause irritation.[4]

Respiratory Protection
Dust mask type N95 (US) or

equivalent.[1][2]

To be used when handling the

powder outside of a fume hood

to prevent respiratory tract

irritation.[1]

Protective Clothing Laboratory coat.
Protects skin and personal

clothing from contamination.[5]

Footwear Closed-toe shoes. Protects feet from spills.[5]

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2,5-
Bis(octyloxy)terephthalaldehyde is provided below.

Property Value

Chemical Formula C24H38O4

Molecular Weight 390.56 g/mol [1][2]

Appearance Bright Yellow Solid Powder[4]

Melting Point 76 – 79 °C[1][2][4]

Storage Temperature 3-5 °C[4]
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Operational Plan for Safe Handling
This section outlines the step-by-step procedure for the safe handling of 2,5-
Bis(octyloxy)terephthalaldehyde in a laboratory setting.

3.1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible.

All handling of the solid powder should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[4][5]

The product is sensitive to air and light. It should be handled and stored under an inert gas

and in the dark.[4]

3.2. Weighing and Transferring:

Don all required PPE as specified in the table above.

Designate a specific area within the fume hood for weighing.

Place a weigh boat on a calibrated analytical balance.

Carefully scoop the required amount of 2,5-Bis(octyloxy)terephthalaldehyde powder from

its storage container into the weigh boat, avoiding the creation of dust.

Securely close the primary container immediately after dispensing.

To transfer the powder to a reaction vessel, gently tap the weigh boat to ensure all contents

are transferred.

If dissolving the powder, add the solvent to the reaction vessel containing the powder slowly

to avoid splashing.

3.3. In Case of Exposure:

If on skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[4]
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If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[4]

If swallowed: Rinse mouth with water. Seek medical advice if you feel unwell.[4]

Disposal Plan
All waste containing 2,5-Bis(octyloxy)terephthalaldehyde must be treated as hazardous

waste.

4.1. Waste Segregation and Collection:

Solid Waste: This includes any unused 2,5-Bis(octyloxy)terephthalaldehyde,

contaminated weigh boats, gloves, and paper towels. Place this waste in a clearly labeled,

sealed container designated for "Non-halogenated Organic Solid Waste".

Liquid Waste: Solutions containing 2,5-Bis(octyloxy)terephthalaldehyde should be

collected in a separate, sealed, and clearly labeled container for "Non-halogenated Organic

Liquid Waste".

Sharps Waste: Any contaminated needles or other sharps must be disposed of in a

designated sharps container.

4.2. Labeling and Storage of Waste:

All waste containers must be labeled with the words "Hazardous Waste," the full chemical

name "2,5-Bis(octyloxy)terephthalaldehyde," and the associated hazards (e.g., "Irritant").

[6]

Waste containers should be stored in a designated satellite accumulation area within the

laboratory, away from incompatible materials.[6]

4.3. Final Disposal:
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Arrange for the disposal of all hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed chemical waste disposal contractor.[5][6]

Do not dispose of 2,5-Bis(octyloxy)terephthalaldehyde or its solutions down the drain.[5]
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Caption: Workflow for the safe handling of 2,5-Bis(octyloxy)terephthalaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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